Cas no 882223-42-9 (2-{3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile)

2-{3-(Naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile is a specialized organic compound featuring a naphthalene and phenyl-substituted pyrazole core conjugated with a dinitrile functional group. This structure imparts unique electronic and steric properties, making it valuable in materials science and pharmaceutical research. The extended π-conjugation system enhances its potential as a fluorescent probe or optoelectronic material, while the reactive dinitrile moiety allows for further functionalization in synthetic applications. Its rigid aromatic framework contributes to thermal stability, and the compound may serve as a key intermediate in the development of heterocyclic derivatives. Suitable for controlled reactions, it offers researchers a versatile building block for advanced chemical synthesis.
2-{3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile structure
882223-42-9 structure
Product Name:2-{3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile
CAS No:882223-42-9
MF:C23H14N4
MW:346.38406419754
CID:5782673
PubChem ID:2389758
Update Time:2025-06-09

2-{3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile Chemical and Physical Properties

Names and Identifiers

    • Z56889146
    • 2-((3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)malononitrile
    • 2-[(3-naphthalen-2-yl-1-phenylpyrazol-4-yl)methylidene]propanedinitrile
    • 2-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methylidene}propanedinitrile
    • 882223-42-9
    • AKOS001038306
    • F1218-0628
    • SCHEMBL14132650
    • Propanedinitrile, 2-[[3-(2-naphthalenyl)-1-phenyl-1H-pyrazol-4-yl]methylene]-
    • 2-{3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile
    • Inchi: 1S/C23H14N4/c24-14-17(15-25)12-21-16-27(22-8-2-1-3-9-22)26-23(21)20-11-10-18-6-4-5-7-19(18)13-20/h1-13,16H
    • InChI Key: COJVGGQVZOQOIS-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C=C(/C=C(\C#N)/C#N)C(C2C=CC3C=CC=CC=3C=2)=N1

Computed Properties

  • Exact Mass: 346.121846464g/mol
  • Monoisotopic Mass: 346.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 626
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 65.4Ų

Experimental Properties

  • Density: 1.16±0.1 g/cm3(Predicted)
  • Boiling Point: 589.1±50.0 °C(Predicted)
  • pka: -5.70±0.10(Predicted)

2-{3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile Pricemore >>

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Additional information on 2-{3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile

Comprehensive Overview of 2-{3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile (CAS No. 882223-42-9)

The compound 2-{3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile, with CAS No. 882223-42-9, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research, material science, and organic electronics. Its unique structural features, including a naphthalene moiety and a pyrazole ring, make it a versatile building block for synthesizing advanced materials and bioactive compounds. Researchers are particularly interested in its potential applications in OLEDs (Organic Light-Emitting Diodes) and fluorescent probes, given its conjugated system and electron-withdrawing dinitrile groups.

In recent years, the demand for high-performance organic semiconductors has surged, driven by advancements in flexible electronics and wearable technology. This compound's ability to form stable π-conjugated systems positions it as a candidate for next-generation optoelectronic devices. Additionally, its photophysical properties are being explored for use in solar cells and sensors, aligning with the global push toward sustainable energy solutions.

From a pharmaceutical perspective, the pyrazole core of this molecule is a well-known pharmacophore, often associated with anti-inflammatory, anticancer, and antimicrobial activities. The incorporation of the naphthalene group further enhances its potential to interact with biological targets, making it a subject of interest in drug discovery. Researchers are investigating its structure-activity relationships (SAR) to optimize its efficacy and selectivity.

The synthesis of 2-{3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile typically involves multistep organic reactions, including condensation and cyclization processes. Its purity and yield are critical for applications in high-value industries, necessitating advanced analytical techniques such as HPLC and NMR spectroscopy for characterization. The compound's stability under various conditions is also a key consideration for industrial scalability.

As the scientific community continues to explore green chemistry and eco-friendly synthesis methods, this compound's derivatives are being evaluated for their environmental impact. Its potential role in biodegradable materials and non-toxic dyes aligns with the growing consumer demand for sustainable products. Furthermore, its luminescent properties are being harnessed for bioimaging applications, offering safer alternatives to traditional heavy metal-based probes.

In conclusion, 2-{3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-ylmethylidene}propanedinitrile (CAS No. 882223-42-9) represents a multifaceted compound with broad applicability across cutting-edge technologies and life sciences. Its continued study promises to unlock innovative solutions for some of today's most pressing challenges, from energy efficiency to healthcare advancements.

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